(2,6-Dimethoxypyridin-3-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,6-dimethoxypyridin-3-yl)-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18F3N5O3/c1-27-14-4-3-11(15(23-14)28-2)16(26)25-7-5-24(6-8-25)13-9-12(17(18,19)20)21-10-22-13/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: WRQXPIVSIBDNEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F)OC
• Molecular Formula: C17H18F3N5O3
• Molecular Weight: 397.4 g/mol

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in various studies. For instance, one study reported the synthesis of a novel series of N-aryl-N’-pyrimidin-4-yl ureas. Another study reported the synthesis of a compound using 4-Chloro-2-methyl-6-(trifluoromethyl)pyrimidine, Cs2CO3, and ethyl 4-hydroxybenzoate.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, one study reported the crystal structure of a compound with a similar structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, one study investigated the anti-fibrotic activity of compounds in vitro through the ELISA method.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, one study reported that these compounds are aromatic compounds containing an anilide group.

Scientific Research Applications

Agrochemicals

The trifluoromethylpyridine (TFMP) moiety, which is part of the compound’s structure, is extensively used in the development of agrochemicals. . The unique combination of the fluorine atom’s physicochemical properties and the pyridine ring’s characteristics contribute to the biological activities of TFMP derivatives, making them valuable in this field.

Pharmaceutical Industry

Several TFMP derivatives, including our compound of interest, have found applications in the pharmaceutical industry. . The presence of the TFMP group has been associated with market-approved pharmaceutical and veterinary products, with many more candidates undergoing clinical trials.

Biological Activity Modulation

The structural features of the compound, such as the TFMP and piperazine rings, contribute to its ability to modulate biological activity. .

Antiviral Agents

Compounds with similar structural motifs have been reported to exhibit antiviral activities. .

Anti-inflammatory Agents

The compound’s derivatives may also serve as anti-inflammatory agents. .

Anticancer Research

The unique structure of the compound, particularly the presence of the TFMP group, is associated with antiproliferative activities. .

Antimicrobial Applications

Derivatives of the compound have potential as antimicrobial agents. .

Crop Protection

Beyond pest control, TFMP derivatives are also involved in broader aspects of crop protection, including the development of herbicides and fungicides. .

Mechanism of Action

The mechanism of action of similar compounds has been explored in various studies. For example, one study reported that certain compounds could reduce the expression of COL1A1 in HSC-T6 cells.

Safety and Hazards

The safety and hazards associated with similar compounds have been reported. For instance, one study reported the pesticide properties of a similar compound.

Future Directions

The future directions for the research of similar compounds have been suggested in various studies. For instance, one study suggested that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.